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Compound of Interest

Compound Name: 4-Bromo-5-fluoro-2-nitroaniline

Cat. No.: B129579 Get Quote

The molecular formula C6H4BrFN2O2 presents a significant challenge in unequivocally

identifying a single, well-documented chemical compound for the development of a

comprehensive technical guide. While the elemental composition suggests a substituted

benzene ring, the specific arrangement and nature of the substituent groups cannot be

definitively determined from the formula alone. This ambiguity necessitates a careful

examination of plausible isomeric structures and a clarification of the intended molecule before

a detailed technical whitepaper can be produced.

Analysis of the provided molecular formula suggests a benzene ring (C6) with four hydrogen

atoms (H4), indicating a total of two substituents in addition to the bromine (Br) and fluorine (F)

atoms. The N2O2 component is most commonly interpreted as two nitro groups (-NO2).

However, a benzene ring substituted with one bromine, one fluorine, and two nitro groups

would have the molecular formula C6H2BrFN2O4, leaving only two hydrogen atoms on the

aromatic ring. The discrepancy in the number of hydrogen and oxygen atoms in the user-

provided formula (C6H4BrFN2O2) makes it impossible to pinpoint a standard, widely

researched compound.

Potential Isomeric Candidates and the Importance
of Clarification
Given the provided formula, several structural isomers could theoretically exist, though they

may not be chemically stable or well-characterized in scientific literature. It is highly probable
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that the intended compound is a related, more common derivative and that the provided

formula contains a typographical error.

Several plausible, well-documented compounds with similar components exist, and clarifying if

one of these is the intended subject is the critical next step. These include:

1-Bromo-4-fluoro-2-nitrobenzene: With a molecular formula of C6H3BrFNO2, this compound

features one of each substituent on the benzene ring.[1][2][3][4]

4-Bromo-1-fluoro-2-nitrobenzene: Also with the formula C6H3BrFNO2, this is an isomer of

the previous compound with a different substitution pattern.[2][3]

1-Bromo-2,4-dinitrobenzene: This compound has the molecular formula C6H3BrN2O4 and

contains two nitro groups and a bromine atom.[5][6]

1-Bromo-5-fluoro-2,4-dinitrobenzene: With a molecular formula of C6H2BrFN2O4, this

compound incorporates all the specified substituent types (bromo, fluoro, and two nitro

groups) on a benzene ring.[7]

To proceed with the creation of an in-depth technical guide that includes quantitative data,

detailed experimental protocols, and visualizations of signaling pathways, a precise

identification of the target molecule is essential. Without this clarification, any attempt to

generate such a document would be based on speculation and would not meet the standards

of a scientific or technical whitepaper.

We urge the user to verify the molecular formula and, if possible, provide an IUPAC name, CAS

number, or a structural representation of the compound of interest. Upon receiving this

clarification, a comprehensive and accurate technical guide can be developed to meet the

specified requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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